Cas no 1821343-03-6 (1-(1E)-(2-phenylhydrazin-1-ylidene)methylnaphthalen-2-ol)

• Product Name: 1-(1E)-(2-phenylhydrazin-1-ylidene)methylnaphthalen-2-ol
• CAS No: 1821343-03-6
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 6297267
• PubChem ID: 135408541
• Update Time: 2025-06-30

1-(1E)-(2-phenylhydrazin-1-ylidene)methylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1E)-(2-phenylhydrazin-1-ylidene)methylnaphthalen-2-ol
• (E)-1-((2-phenylhydrazono)methyl)naphthalen-2-ol
• 1-[(1E)-(2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]NAPHTHALEN-2-OL
• AKOS001603629
• MLS000697001
• 1821343-03-6
• 2-hydroxy-1-naphthaldehyde phenylhydrazone
• CHEMBL1990184
• NSC-48865
• NSC48865
• SCHEMBL9470592
• SMR000237786
• F1058-0663
• DTXSID10421520
• 6640-36-4

• Inchi： 1S/C17H14N2O/c20-17-11-10-13-6-4-5-9-15(13)16(17)12-18-19-14-7-2-1-3-8-14/h1-12,19-20H/b18-12+
• InChI Key： WWIIENGSINYUES-LDADJPATSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1/C=N/NC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.110613074g/mol
• Monoisotopic Mass: 262.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 44.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-(1E)-(2-phenylhydrazin-1-ylidene)methylnaphthalen-2-ol

Chemical Profile of 1-(1E)-(2-phenylhydrazin-1-ylidene)methylnaphthalen-2-ol (CAS No. 1821343-03-6)

1-(1E)-(2-phenylhydrazin-1-ylidene)methylnaphthalen-2-ol (CAS No. 1821343-03-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of naphthalene derivatives, characterized by a methylnaphthalen-2-ol backbone conjugated with a phenylhydrazine moiety. The presence of a double bond in the phenylhydrazine group (indicated by the "1E" notation) suggests a potential for diverse chemical reactivity, making it a valuable candidate for further exploration in synthetic chemistry and drug discovery.

The molecular structure of this compound exhibits a conjugated system, which is known to influence its electronic properties and potential biological activity. The naphthalene ring, a common scaffold in many bioactive molecules, provides stability and allows for functionalization at multiple positions. In this case, the substitution at the 2-position with a hydroxyl group and the methylation at the 1-position create a distinct chemical profile that may contribute to its unique interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The 1-(1E)-(2-phenylhydrazin-1-ylidene)methylnaphthalen-2-ol structure has been subjected to molecular docking studies, which suggest potential binding interactions with enzymes and receptors involved in metabolic pathways. These findings align with the growing interest in developing small-molecule modulators that can regulate key biological processes.

In the context of medicinal biology, the phenylhydrazine moiety is particularly noteworthy. Phenylhydrazine derivatives have been explored for their potential roles in various therapeutic applications, including anti-inflammatory and antioxidant effects. The specific configuration of 1-(1E)-(2-phenylhydrazin-1-ylidene)methylnaphthalen-2-ol may confer novel biological activities that differ from those of more commonly studied analogs. This has prompted researchers to investigate its potential as a lead compound for further drug development.

The synthesis of this compound involves multi-step organic reactions, including condensation and functional group transformations. The precise control over reaction conditions is crucial to achieving the desired stereochemistry and yield. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve efficiency.

From an industrial perspective, the production of 1-(1E)-(2-phenylhydrazin-1-ylidene)methylnaphthalen-2-ol on an scales presents both challenges and opportunities. Scalability issues often arise when dealing with complex molecular architectures, necessitating innovative approaches to optimize reaction conditions and purification techniques. However, the potential therapeutic applications of this compound make it a worthwhile investment for pharmaceutical companies looking to expand their pipeline of novel drug candidates.

The regulatory landscape for new chemical entities like 1-(1E)-(2-phenylhydrazin-1-ylidene)methylnaphthalen-2-ol is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound meets safety and quality standards before it can be advanced to clinical trials. This rigorous process underscores the importance of thorough characterization and validation in pharmaceutical development.

Ethical considerations also play a significant role in the research and development of new chemical entities. Transparent reporting of synthetic methods, biological activities, and potential side effects is essential for maintaining public trust and fostering collaboration within the scientific community. The CAS No. 1821343-03-6 registry number serves as a unique identifier for this compound, facilitating accurate documentation and communication among researchers.

The future prospects for 1-(1E)-(2-ph enylhydrazin - 1 - ylidene)meth ylnaphthalen - 2 - ol are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academic institutions and industry partners will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.